Cas no 1699701-70-6 (2-5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1699701-70-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6364835
• PubChem ID: 165492252
• Update Time: 2025-10-28

2-5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1149086
• 2-[5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• 1699701-70-6

• Inchi： 1S/C10H17N3O2/c1-10(3-2-6-15-10)8-7-9(11)13(12-8)4-5-14/h7,14H,2-6,11H2,1H3
• InChI Key： RGZHKLCVBBJJEG-UHFFFAOYSA-N
• SMILES： O1CCCC1(C)C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-ylethan-1-ol

Compound CAS No. 1699701-70-6: A Comprehensive Overview

The compound with CAS No. 1699701-70-6, commonly referred to as 2-(5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-yl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

Structure and Synthesis

The molecule features a pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The pyrazole ring is substituted at the 3-position with a 2-methyloxolan group, which introduces a tetrahydrofuran-like structure into the molecule. Additionally, the 5-position of the pyrazole ring is substituted with an amino group (-NH₂), and the entire structure is connected to an ethanolamine moiety (-CH₂CH₂OH). This combination of functional groups makes the compound highly versatile in terms of reactivity and potential biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

Physical and Chemical Properties

2-(5-amino-3-(2-methyloxolan-2-yl)-1H-pyrazol-1-yl)ethan-1-ol exhibits distinct physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 245 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and acetonitrile.

The presence of the amino group and hydroxyl group in the molecule imparts acidic properties, with a pKa value around 9.5 for the hydroxyl group. The pyrazole ring contributes to the compound's aromaticity, while the tetrahydrofuran moiety enhances its lipophilicity, making it an attractive candidate for drug delivery systems.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 1699701-70-6 as a lead compound in drug discovery programs targeting various therapeutic areas. The molecule has demonstrated moderate inhibitory activity against several enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drug development.

In addition to its enzymatic activity, this compound has shown promise as a building block for constructing more complex molecules with enhanced bioavailability and efficacy. Its unique structure allows for further functionalization, enabling researchers to explore its potential in areas such as oncology, neurodegenerative diseases, and infectious diseases.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is crucial for its responsible use. Preliminary toxicity studies indicate that CAS No. 1699701-70-6 exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, further long-term studies are required to fully assess its safety profile.

From an environmental perspective, this compound demonstrates moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly.

Conclusion

In summary, CAS No. 1699701_70_6, or 2-(5-amino_3_(2_methyloxolan_2_yl)_1H_pyrazol_1_yl)ethan_1_ol, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with its promising biological activity and favorable physical properties, positions it as a key player in advancing therapeutic interventions across diverse disease areas.